2-{[4-(Benzyloxy)benzyl]amino}ethanol

• Molecular Formula: C16H19NO2
• Molecular Weight: 257.33g/mol
• IUPAC Name: 2-[(4-phenylmethoxyphenyl)methylamino]ethanol
• InChI: InChI=1S/C16H19NO2/c18-11-10-17-12-14-6-8-16(9-7-14)19-13-15-4-2-1-3-5-15/h1-9,17-18H,10-13H2
• InChI Key: XOPHEIMYBDCIKN-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CNCCO

Description

Structure: 2-{[4-(Benzyloxy)benzyl]amino}ethanol is an ethanolamine derivative featuring a benzyloxy-substituted benzyl group attached to the amino group. Its molecular formula is C₁₆H₁₉NO₂ (molecular weight: 269.33 g/mol). The benzyloxy group (C₆H₅CH₂O-) at the para position of the benzene ring enhances steric bulk and lipophilicity, while the primary amine and hydroxyl groups contribute to hydrogen bonding and solubility in polar solvents .

Applications:
This compound is primarily used as an intermediate in organic synthesis, particularly in the development of β₂-adrenergic receptor agonists (e.g., albuterol derivatives) and other bioactive molecules .

Comparison with Similar Compounds

Structural Analogs and Key Differences

The following compounds share structural motifs with 2-{[4-(Benzyloxy)benzyl]amino}ethanol but differ in substituents, functional groups, or stereochemistry:

Compound Name	Molecular Formula	Key Structural Differences	Functional Impact
2-[(4-Methoxybenzyl)amino]ethanol	C₁₀H₁₅NO₂	Methoxy (OCH₃) replaces benzyloxy (OCH₂C₆H₅)	Reduced steric bulk; increased electron-donating effects; higher aqueous solubility .
2-[(4-Methoxy-benzyl)-Methyl-amino]-ethanol	C₁₁H₁₇NO₂	N-Methylation of the amino group	Reduced nucleophilicity; altered pharmacokinetics due to tertiary amine formation .
2-(4-Benzylphenoxy)ethanol	C₁₅H₁₆O₂	Ether linkage replaces amino group	Loss of amine reactivity; increased hydrophobicity .
2-[4-(Benzyloxy)phenyl]ethanamine hydrochloride	C₁₆H₁₇NO·HCl	Ethylamine backbone instead of ethanolamine	Enhanced basicity; hydrochloride salt improves crystallinity .

Physicochemical Properties

Table 1: Comparative Physical Data

Property	2-{[4-(Benzyloxy)benzyl]amino}ethanol	2-[(4-Methoxybenzyl)amino]ethanol	2-(4-Benzylphenoxy)ethanol
Molecular Weight (g/mol)	269.33	195.23	228.29
Melting Point (°C)	Not reported	Not reported	Not reported
Solubility	Soluble in ethanol, DMSO; limited in water	Soluble in water, ethanol	Soluble in organic solvents
LogP (Predicted)	~3.2	~1.8	~4.0

Notes:

• The benzyloxy group in the target compound increases lipophilicity (higher LogP) compared to methoxy analogs, influencing membrane permeability in drug design .
• The hydroxyl group in ethanolamine derivatives enhances solubility in polar solvents compared to ether analogs like 2-(4-benzylphenoxy)ethanol .

Key Reactivity Differences :

• The primary amino group in 2-{[4-(Benzyloxy)benzyl]amino}ethanol facilitates nucleophilic substitution and Schiff base formation, whereas N-methylated analogs (e.g., 2-[(4-Methoxy-benzyl)-Methyl-amino]-ethanol) show reduced reactivity .